Cas no 2344679-62-3 (2-Thiophenecarbonitrile, 5-(1,2,3,4-tetrahydro-1-methyl-6-quinoxalinyl)-)

• Product Name: 2-Thiophenecarbonitrile, 5-(1,2,3,4-tetrahydro-1-methyl-6-quinoxalinyl)-
• CAS No: 2344679-62-3
• MF: C₁₄H₁₃N₃S
• MW: 255.338121175766
• CID: 5184667
• Update Time: 2025-06-08

2-Thiophenecarbonitrile, 5-(1,2,3,4-tetrahydro-1-methyl-6-quinoxalinyl)- Chemical and Physical Properties

Names and Identifiers

• 2-Thiophenecarbonitrile, 5-(1,2,3,4-tetrahydro-1-methyl-6-quinoxalinyl)-

• Inchi： 1S/C14H13N3S/c1-17-7-6-16-12-8-10(2-4-13(12)17)14-5-3-11(9-15)18-14/h2-5,8,16H,6-7H2,1H3
• InChI Key： UUHBQUDEORKWJF-UHFFFAOYSA-N
• SMILES： C1(C#N)SC(C2C=CC3=C(C=2)NCCN3C)=CC=1

Additional information on 2-Thiophenecarbonitrile, 5-(1,2,3,4-tetrahydro-1-methyl-6-quinoxalinyl)-

Research Briefing on 2-Thiophenecarbonitrile, 5-(1,2,3,4-tetrahydro-1-methyl-6-quinoxalinyl)- (CAS: 2344679-62-3)

In recent years, the compound 2-Thiophenecarbonitrile, 5-(1,2,3,4-tetrahydro-1-methyl-6-quinoxalinyl)- (CAS: 2344679-62-3) has garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its unique quinoxaline and thiophene moieties, has shown promising potential in various therapeutic applications, particularly in the modulation of central nervous system (CNS) targets. The following briefing synthesizes the latest findings on this compound, focusing on its synthesis, pharmacological properties, and potential clinical applications.

The synthesis of 2-Thiophenecarbonitrile, 5-(1,2,3,4-tetrahydro-1-methyl-6-quinoxalinyl)- involves a multi-step process that leverages modern organic chemistry techniques. Recent studies have optimized the reaction conditions to improve yield and purity, with particular emphasis on the cyclization and functionalization steps. Advanced spectroscopic methods, including NMR and mass spectrometry, have been employed to confirm the structural integrity of the compound. These advancements in synthesis are critical for ensuring reproducibility and scalability in industrial settings.

Pharmacologically, this compound has demonstrated notable activity as a modulator of neurotransmitter receptors. Preliminary in vitro and in vivo studies indicate its affinity for dopaminergic and serotonergic receptors, suggesting potential applications in treating neurological disorders such as Parkinson's disease and depression. Mechanistic studies reveal that the compound's thiophene and quinoxaline groups play a pivotal role in receptor binding, offering insights into structure-activity relationships (SAR) that could guide further drug development.

Recent preclinical trials have further elucidated the compound's pharmacokinetic profile, including its absorption, distribution, metabolism, and excretion (ADME) properties. These studies highlight its favorable blood-brain barrier penetration, a crucial factor for CNS-targeted therapeutics. However, challenges such as metabolic stability and potential off-target effects remain areas of active investigation. Researchers are exploring structural derivatives to enhance selectivity and reduce adverse effects.

In addition to its CNS applications, 2-Thiophenecarbonitrile, 5-(1,2,3,4-tetrahydro-1-methyl-6-quinoxalinyl)- has shown promise in oncology research. Early findings suggest that it may inhibit specific kinase pathways involved in tumor proliferation. Collaborative efforts between academic and industrial researchers are underway to validate these findings and explore combination therapies with existing anticancer agents.

In conclusion, 2-Thiophenecarbonitrile, 5-(1,2,3,4-tetrahydro-1-methyl-6-quinoxalinyl)- represents a versatile scaffold with broad therapeutic potential. Continued research into its mechanisms of action, optimization of its pharmacological properties, and exploration of its clinical applications will be essential for translating these findings into viable treatments. This compound exemplifies the intersection of chemical innovation and biological discovery, underscoring the importance of interdisciplinary collaboration in advancing pharmaceutical science.